Cas no 57993-29-0 (Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate)

• Product Name: Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate
• CAS No: 57993-29-0
• MF: C₁₁H₁₇NO₅S
• MW: 275.321382284164
• CID: 343542
• PubChem ID: 71443863
• Update Time: 2025-04-19

Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate
• 4-ethylsulfonyl-3-methylphenol,methylcarbamic acid
• DTXSID40852666
• Methylcarbamic acid--4-(ethanesulfonyl)-3-methylphenol (1/1)
• 57993-29-0

• Inchi： 1S/C9H12O3S.C2H5NO2/c1-3-13(11,12)9-5-4-8(10)6-7(9)2;1-3-2(4)5/h4-6,10H,3H2,1-2H3;3H,1H3,(H,4,5)
• InChI Key： IBIUSYRYAJVQMJ-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1C)O)(=O)=O.OC(NC)=O

Computed Properties

• Exact Mass: 275.08281
• Monoisotopic Mass: 275.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 103.7